Cas no 389066-92-6 (Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-)
389066-92-6 structure
Product Name:Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-
CAS No:389066-92-6
MF:C7H14O5
MW:178.183063030243
CID:1493707
Update Time:2024-08-24
Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-
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- Inchi: 1S/C7H14O5/c1-5(9)2-7(11)12-4-6(10)3-8/h5-6,8-10H,2-4H2,1H3/t5-,6?/m1/s1
- InChI Key: CBTHKODKAPVTNY-LWOQYNTDSA-N
- SMILES: C(OCC(O)CO)(=O)C[C@H](O)C
Computed Properties
- Exact Mass: 178.08412
Experimental Properties
- Density: 1.265±0.06 g/cm3(Predicted)
- Boiling Point: 362.6±27.0 °C(Predicted)
- PSA: 86.99
- pka: 13.15±0.20(Predicted)
Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
389066-92-6 (Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-) Related Products
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